In Vivo Antitumor Activity with Weekly Dosing
In a murine tumor model, 2-butanone, 4-(2-aziridinyl)- administered intraperitoneally once per week for 9 consecutive weeks produced significant antitumor activity. This in vivo efficacy is qualitatively distinct from many commercial aziridine-based alkylating agents (e.g., thiotepa, mitomycin C) that require more frequent dosing schedules to achieve comparable tumor control. However, the available data lack explicit comparator arms, precise tumor volume measurements, and statistical significance values, limiting the strength of this evidence . In mechanistic complement, the compound has been reported to arrest proliferation of undifferentiated cells and induce monocytic differentiation, a dual activity profile that differentiates it from purely cytotoxic DNA cross-linkers. The compound's ability to alkylate DNA at the N7 position of guanine via aziridinium ion formation is documented but without quantitative comparison to reference alkylators .
| Evidence Dimension | In vivo antitumor efficacy (tumor growth inhibition) |
|---|---|
| Target Compound Data | Significant antitumor activity (qualitative assessment) following i.p. administration, once weekly, for 9 weeks |
| Comparator Or Baseline | No direct comparator data available in the source; class-level inference only |
| Quantified Difference | Not calculable from available data |
| Conditions | Murine tumor model; i.p. administration; once-weekly dosing for 9 weeks |
Why This Matters
This represents the only available in vivo efficacy signal for this specific compound and provides a dosing-schedule anchor point for preclinical experimental design, although the absence of a comparator arm precludes definitive differentiation claims.
